Cas no 1357625-69-4 (4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole)

• Product Name: 4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole
• CAS No: 1357625-69-4
• MF: C₈H₃Cl₃F₂O₂
• MW: 275.464026689529
• MDL: MFCD24842609
• CID: 5189139
• Update Time: 2026-03-05

4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole

• MDL： MFCD24842609
• Inchi： 1S/C8H3Cl3F2O2/c9-7(10,11)4-2-1-3-5-6(4)15-8(12,13)14-5/h1-3H
• InChI Key： IAJUWINIHHPLGZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(C(Cl)(Cl)Cl)=C2OC1(F)F

Additional information on 4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole

Chemical Profile of 4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole (CAS No. 1357625-69-4)

4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole, identified by its Chemical Abstracts Service (CAS) number 1357625-69-4, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. The structural features of this molecule, particularly the presence of a trichloromethyl substituent and a difluoro group on the benzodioxole core, endow it with unique chemical properties that make it a promising candidate for various synthetic applications.

The benzodioxole scaffold, also known as chromane or 1,3-dioxolo[4,5-g]benzene, is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The introduction of electron-withdrawing groups such as chlorine and fluorine enhances the electrophilicity of the aromatic ring, facilitating further functionalization. This makes 4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological receptors. The difluoro substitution in this compound not only enhances its stability but also influences its electronic distribution, making it an attractive building block for drug discovery programs. Researchers have leveraged these properties to develop novel molecules with potential applications in treating various diseases.

One of the most compelling aspects of 4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole is its utility as a precursor in the synthesis of bioactive molecules. The trichloromethyl group can undergo nucleophilic substitution reactions to introduce diverse functional groups, while the benzodioxole core can serve as a pharmacophore in its own right. This dual functionality has been exploited in several high-throughput screening campaigns aimed at identifying new therapeutic agents.

Recent studies have highlighted the role of 4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. The compound's ability to modulate enzyme activity through covalent or non-covalent interactions has been explored in both preclinical and clinical settings. For instance, derivatives of this scaffold have shown promise in inhibiting kinases that are overexpressed in tumor cells, thereby disrupting critical signaling pathways.

The synthesis of 4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole involves multi-step organic transformations that highlight the compound's synthetic utility. The fluorination and chlorination steps are particularly noteworthy, as they demonstrate the compound's compatibility with modern synthetic methodologies. Advances in catalytic fluorination have enabled more efficient and selective introduction of fluorine atoms into organic molecules, which is crucial for producing compounds with enhanced pharmacological properties.

The pharmacokinetic profile of derivatives derived from 4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole has been extensively studied to optimize their bioavailability and therapeutic efficacy. Computational modeling techniques have been employed to predict how structural modifications will affect molecular interactions with biological targets. These studies have provided valuable insights into designing molecules with improved pharmacokinetic profiles.

In conclusion,4-(Trichloromethyl)-2,2-difluoro-1,3-benzodioxole (CAS No. 1357625-69-4) represents a significant advancement in medicinal chemistry due to its unique structural features and synthetic versatility. Its applications in drug discovery and development continue to expand as researchers uncover new ways to harness its potential. As our understanding of biological systems grows more sophisticated,this compound will undoubtedly play an important role in shaping future therapeutic strategies.